Cas no 154002-73-0 (rac-(2R,4R)-1-(tert-butoxy)carbonyl-4-methylpiperidine-2-carboxylic acid)

• Product Name: rac-(2R,4R)-1-(tert-butoxy)carbonyl-4-methylpiperidine-2-carboxylic acid
• CAS No: 154002-73-0
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• MDL: MFCD22689380
• CID: 2357949
• PubChem ID: 14482390
• Update Time: 2025-11-02

rac-(2R,4R)-1-(tert-butoxy)carbonyl-4-methylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S,4R)-1-N-Boc-4-Methyl piperidine-2-carboxylic acid
• (2R,4R)-N-Boc-4-methyl-pipecolinic acid
• 2-AMino-terephthalic acid 1-tert-butyl ester 4-Methyl ester
• 4-METHYL-PIPERIDINE-1,2-DICARBOXYLIC ACID 1-TERT-BUTYL ESTER
• rac-(2R,4R)-1-(tert-butoxy)carbonyl-4-methylpiperidine-2-carboxylic acid
• (2R,4S)-N-Boc-4-methyl-pipecolinic acid
• AKOS026739789
• SB34509
• 4-Methyl-piperidine-1,2-dicarboxylic acid 1-t-butyl ester
• SB33860
• DB-336880
• 1-[(tert-butoxy)carbonyl]-4-methylpiperidine-2-carboxylic acid, Mixture of diastereomers
• (2R,4R)-1-[(tert-Butoxy)carbonyl]-4-methylpiperidine-2-carboxylic acid
• EN300-154249
• MAC40854
• 1-(TERT-BUTOXYCARBONYL)-4-METHYLPIPERIDINE-2-CARBOXYLIC ACID
• CS-0309056
• SB35450
• SB34511
• (2R,4S)-N-Boc-4-methyl-pipecolinicacid
• W10204
• 1-(1,1-Dimethylethyl) 4-methyl-1,2-piperidinedicarboxylate
• SCHEMBL58198
• 1,2-PIPERIDINEDICARBOXYLIC ACID, 4-METHYL-, 1-(1,1-DIMETHYLETHYL) ESTER,(2R,4R)-
• N-Boc-4-methyl-pipecolinic acid
• 1-((Tert-butoxy)carbonyl)-4-methylpiperidine-2-carboxylic acid
• 1262408-54-7
• 1-[(tert-butoxy)carbonyl]-4-methylpiperidine-2-carboxylic acid
• 1-(TERT-BUTOXYCARBONYL)-4-METHYLPIPERIDINE-2-CARBOXYLICACID
• 4-methyl-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-2-carboxylic acid
• (2S,4R)-N-Boc-4-methyl-pipecolinic acid
• 1,2-Piperidinedicarboxylic acid, 4-methyl-, 1-(1,1-dimethylethyl) ester,(2R,4R)-rel-
• 1821781-02-5
• AB19379
• 661459-03-6
• 1821774-16-6
• LTNNUMKAWAGPIS-UHFFFAOYSA-N
• 154002-73-0
• SB32440
• 182509-19-9
• MFCD10688357
• DTXSID10560842
• AS-54802
• 836-988-2
• (2S,4S)-N-Boc-4-methyl-pipecolinicacid
• 187752-72-3
• SB34665
• cis-1-(tert-Butoxycarbonyl)-4-methylpiperidine-2-carboxylic acid

• MDL： MFCD22689380
• Inchi： 1S/C12H21NO4/c1-8-5-6-13(9(7-8)10(14)15)11(16)17-12(2,3)4/h8-9H,5-7H2,1-4H3,(H,14,15)
• InChI Key： LTNNUMKAWAGPIS-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C)CC1C(=O)O)=O

Computed Properties

• Exact Mass: 243.14705815Da
• Monoisotopic Mass: 243.14705815Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on rac-(2R,4R)-1-(tert-butoxy)carbonyl-4-methylpiperidine-2-carboxylic acid

Comprehensive Overview of rac-(2R,4R)-1-(tert-butoxy)carbonyl-4-methylpiperidine-2-carboxylic acid (CAS No. 154002-73-0)

The compound rac-(2R,4R)-1-(tert-butoxy)carbonyl-4-methylpiperidine-2-carboxylic acid (CAS No. 154002-73-0) is a chiral piperidine derivative widely utilized in pharmaceutical research and organic synthesis. Its structural complexity, featuring a tert-butoxycarbonyl (Boc) protecting group and a carboxylic acid moiety, makes it a versatile intermediate for drug development. The rac-(2R,4R) notation indicates its racemic form, which is often resolved into enantiomers for stereospecific applications. Researchers value this compound for its role in constructing bioactive molecules, particularly in the synthesis of protease inhibitors and peptidomimetics.

In recent years, the demand for chiral building blocks like rac-(2R,4R)-1-(tert-butoxy)carbonyl-4-methylpiperidine-2-carboxylic acid has surged due to advancements in asymmetric synthesis and the growing focus on precision medicine. The Boc-protected group enhances stability during reactions, while the 4-methylpiperidine scaffold contributes to conformational rigidity, a critical factor in drug-receptor interactions. This compound’s relevance is further highlighted by its frequent appearance in patents related to central nervous system (CNS) therapeutics and anti-inflammatory agents, aligning with current trends in neurodegenerative disease research.

From a synthetic chemistry perspective, CAS No. 154002-73-0 serves as a precursor for N-heterocyclic compounds, a class of molecules gaining traction in AI-driven drug discovery platforms. Its compatibility with cross-coupling reactions and enzymatic resolutions makes it a favorite among medicinal chemists. Notably, the compound’s carboxylic acid functionality allows for further derivatization via amidation or esterification, enabling the creation of diverse molecular libraries. Such libraries are increasingly screened using machine learning algorithms to identify potential leads for GPCR-targeted drugs, a hot topic in 2024’s pharmaceutical landscape.

Environmental and regulatory considerations also play a role in the compound’s applications. Unlike many volatile intermediates, rac-(2R,4R)-1-(tert-butoxy)carbonyl-4-methylpiperidine-2-carboxylic acid exhibits favorable solubility in green solvents like 2-methyltetrahydrofuran (2-MeTHF), aligning with the industry’s shift toward sustainable chemistry. This attribute, combined with its low toxicity profile, positions it as a safer alternative in large-scale API manufacturing, addressing growing consumer concerns about eco-friendly pharmaceuticals.

Analytical characterization of this compound typically involves HPLC chiral separation and NMR spectroscopy, techniques frequently queried in scientific forums. Its melting point (∼120–125°C) and optical rotation data are critical for quality control, particularly when used in enantioselective catalysis. Recent publications have explored its utility in flow chemistry systems, a trending methodology that reduces waste and improves yield—a response to the pharmaceutical industry’s push for continuous manufacturing.

In summary, rac-(2R,4R)-1-(tert-butoxy)carbonyl-4-methylpiperidine-2-carboxylic acid (CAS No. 154002-73-0) embodies the intersection of traditional organic synthesis and modern drug discovery paradigms. Its multifaceted applications—from peptide backbone modifications to computational chemistry inputs—ensure its continued prominence in research. As the scientific community prioritizes chiral purity and synthetic efficiency, this compound remains a cornerstone for innovators tackling challenges in personalized medicine and green chemistry.